molecular formula C5H14Cl2N2OS B6217391 imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride, trans CAS No. 2742630-80-2

imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride, trans

Cat. No. B6217391
CAS RN: 2742630-80-2
M. Wt: 221.1
InChI Key:
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Description

Imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride, trans is a useful research compound. Its molecular formula is C5H14Cl2N2OS and its molecular weight is 221.1. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride, trans involves the reaction of a cyclobutane derivative with a sulfur-containing compound followed by imination and methylation reactions.", "Starting Materials": [ "1-amino-3-chlorocyclobutane", "sulfur", "methylamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Conversion of 1-amino-3-chlorocyclobutane to 1-amino-3-methylcyclobutane", "1-amino-3-chlorocyclobutane is treated with sodium hydroxide in water to form 1-amino-3-hydroxycyclobutane. This intermediate is then reacted with methyl iodide in the presence of potassium carbonate to form 1-amino-3-methylcyclobutane.", "Step 2: Synthesis of lambda6-sulfanone", "Sulfur is reacted with diethyl ether and hydrochloric acid to form diethyl sulfide. This intermediate is then oxidized with hydrogen peroxide to form lambda6-sulfanone.", "Step 3: Imination of 1-amino-3-methylcyclobutane with lambda6-sulfanone", "1-amino-3-methylcyclobutane and lambda6-sulfanone are reacted in the presence of hydrochloric acid to form imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone.", "Step 4: Methylation of imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone", "Imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone is treated with excess methylamine in the presence of hydrochloric acid to form imino(methyl)[(1r,3r)-3-aminocyclobutyl]-lambda6-sulfanone dihydrochloride, trans." ] }

CAS RN

2742630-80-2

Molecular Formula

C5H14Cl2N2OS

Molecular Weight

221.1

Purity

95

Origin of Product

United States

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